Cas no 200435-92-3 (2’-O,4’-C-Methyleneuridine)

2’-O,4’-C-Methyleneuridine is a chemically modified nucleoside analog characterized by a methylene bridge linking the 2’-O and 4’-C positions of the ribose ring. This structural modification enhances the molecule's stability by locking the sugar moiety in a rigid conformation, reducing susceptibility to enzymatic degradation. It is particularly valuable in oligonucleotide therapeutics, where improved nuclease resistance and binding affinity are critical. The constrained ribose structure also influences base-pairing properties, making it useful for applications in antisense technology and siRNA design. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or therapeutic needs. This compound is widely employed in nucleic acid chemistry and drug development.

2’-O,4’-C-Methyleneuridine structure

Product Name:2’-O,4’-C-Methyleneuridine

CAS No:200435-92-3

MF:C₁₀H₁₂N₂O₆

MW:256.212082862854

MDL:MFCD12911820

CID:66582

PubChem ID:15546052

Update Time:2025-06-08

2’-O,4’-C-Methyleneuridine Chemical and Physical Properties

Names and Identifiers

- 1-(2'-O,4-C-Methylene-beta-D-ribofuranosyl)uridine
- 1-[2,5-Anhydro-4-C-(hydroxymethyl)-alpha-L-lyxofuranosyl]-2,4(1H,3H)-pyrimidinedione
- 1-[(1R,4S,6R,7S)-7-hydroxy-4-(hydroxymethyl)-2,5-dioxabicyclo[2.2 .1]heptan-6-yl]pyrimidine-2,4-dione
- 2,4(1H,3H)-Pyrimidinedione, 1-[2,5-anhydro-4-C-(hydroxymethyl)-α-L-lyxofuranosyl]-
- 2’-O,4’-C-Methyleneuridine
- 1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)uridine
- 1-((1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl)pyrimidine-2,4(1H,3H)-dione
- (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(uracil-1-yl)-2,5-dioxabicyclo[2.2.1]-heptane
- 2??-O,4??-C-Methyleneuridine
- AC-30122
- SCHEMBL1097185
- (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(uracil-1-yl)-2,5-dioxabicyclo-[2.2.1]heptane
- KNLNWXXWKDEEFW-JIOCBJNQSA-N
- MS-23607
- 200435-92-3
- CHEMBL3286452
- (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(uracil-1-yl)-2,5-dioxabicyclo[2.2.1]heptane
- 1-[(1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl]pyrimidine-2,4-dione
- 2'-o,4'-c-methylene uridine
- 2'-o,4'-c-methyleneuridine
- AKOS040754754
- A848902
- 2,4(1H,3H)-PYRIMIDINEDIONE, 1-[2,5-ANHYDRO-4-C-(HYDROXYMETHYL)-ALPHA-L-LYXOFURANOSYL]-
- 1-[(1S,3R,4R,7S)-7-HYDROXY-1-(HYDROXYMETHYL)-2,5-DIOXABICYCLO[2.2.1]HEPTAN-3-YL]-3H-PYRIMIDINE-2,4-DIONE
- MDL： MFCD12911820
- Inchi： 1S/C10H12N2O6/c13-3-10-4-17-6(7(10)15)8(18-10)12-2-1-5(14)11-9(12)16/h1-2,6-8,13,15H,3-4H2,(H,11,14,16)/t6-,7+,8-,10+/m1/s1
- InChI Key： KNLNWXXWKDEEFW-JIOCBJNQSA-N
- SMILES： O1[C@H]([C@H]2[C@@H]([C@]1(CO)CO2)O)N1C=CC(NC1=O)=O

Computed Properties

Exact Mass: 256.06956
Monoisotopic Mass: 256.06953611g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 438
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.2
Topological Polar Surface Area: 108Å²

Experimental Properties

Density: 1.695
PSA: 108.33
LogP: -2.03150

2’-O,4’-C-Methyleneuridine Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

2’-O,4’-C-Methyleneuridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-111639-10mM*1mLinDMSO	2’-O,4’-C-Methyleneuridine	200435-92-3	99.49%	10mM*1mLinDMSO	￥1650	2022-02-25
MedChemExpress	HY-111639-10mg	2’-O,4’-C-Methyleneuridine	200435-92-3	99.57%	10mg	￥1500	2024-04-19
MedChemExpress	HY-111639-50mg	2’-O,4’-C-Methyleneuridine	200435-92-3	99.57%	50mg	￥2500	2024-04-19
MedChemExpress	HY-111639-100mg	2’-O,4’-C-Methyleneuridine	200435-92-3	99.57%	100mg	￥4500	2024-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O880750-10mg	2’-O,4’-C-Methyleneuridine	200435-92-3	≥99%	10mg	￥1,539.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O880750-50mg	2’-O,4’-C-Methyleneuridine	200435-92-3	≥99%	50mg	￥4,617.00	2022-09-01
ChemScence	CS-0089190-10mg	2’-O,4’-C-Methyleneuridine	200435-92-3	99.49%	10mg	$150.0	2022-04-27
ChemScence	CS-0089190-50mg	2’-O,4’-C-Methyleneuridine	200435-92-3	99.49%	50mg	$250.0	2022-04-27
ChemScence	CS-0089190-100mg	2’-O,4’-C-Methyleneuridine	200435-92-3	99.49%	100mg	$450.0	2022-04-27
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce54386-10mg	2'-O,4'-C-Methyleneuridine	200435-92-3	98%	10mg	￥1348.00	2023-09-07